Cas no 1250036-06-6 (2-amino-3-(4-chloro-1H-pyrazol-1-yl)propanoic acid)

• Product Name: 2-amino-3-(4-chloro-1H-pyrazol-1-yl)propanoic acid
• CAS No: 1250036-06-6
• MF: C₆H₈ClN₃O₂
• MW: 189.599619865417
• CID: 5231671
• PubChem ID: 61922990
• Update Time: 2025-05-20

2-amino-3-(4-chloro-1H-pyrazol-1-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-amino-3-(4-chloro-1H-pyrazol-1-yl)propanoic acid
• 2-amino-3-(4-chloro-1H-pyrazol-1-yl)propanoicacid
• 1H-Pyrazole-1-propanoic acid, α-amino-4-chloro-

• Inchi： 1S/C6H8ClN3O2/c7-4-1-9-10(2-4)3-5(8)6(11)12/h1-2,5H,3,8H2,(H,11,12)
• InChI Key： ZIXXZYJVLRQSMP-UHFFFAOYSA-N
• SMILES： ClC1C=NN(C=1)CC(C(=O)O)N

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 178
• XLogP3: -2.8
• Topological Polar Surface Area: 81.1

Additional information on 2-amino-3-(4-chloro-1H-pyrazol-1-yl)propanoic acid

2-amino-3-(4-chloro-1H-pyrazol-1-yl)propanoic acid (CAS No. 1250036-06-6): A Comprehensive Overview

2-amino-3-(4-chloro-1H-pyrazol-1-yl)propanoic acid (CAS No. 1250036-06-6) is a specialized amino acid derivative with a unique structural framework, combining a pyrazole ring and an amino acid backbone. This compound has garnered significant attention in pharmaceutical and biochemical research due to its potential applications in drug discovery and enzyme inhibition studies. Its molecular formula, C₆H₈ClN₃O₂, reflects a balanced hydrophilicity and lipophilicity, making it a versatile candidate for various scientific investigations.

The 4-chloro-1H-pyrazol-1-yl moiety in 2-amino-3-(4-chloro-1H-pyrazol-1-yl)propanoic acid contributes to its distinctive chemical reactivity. Researchers have explored its role as a building block in the synthesis of more complex molecules, particularly in the development of small-molecule inhibitors targeting specific biological pathways. Recent studies highlight its potential in modulating protein-protein interactions, a hot topic in modern drug design.

In the context of medicinal chemistry, this compound’s ability to act as a bioisostere for natural amino acids has opened new avenues for peptide mimetics development. Its structural features allow it to mimic key pharmacophores while introducing enhanced stability and bioavailability—a critical consideration in drug optimization strategies. The integration of computational chemistry tools has further accelerated its study, with molecular docking simulations revealing promising binding affinities for various therapeutic targets.

The synthesis of 2-amino-3-(4-chloro-1H-pyrazol-1-yl)propanoic acid typically involves multi-step organic reactions, including N-alkylation and protection-deprotection sequences. Advanced purification techniques such as HPLC ensure high purity, which is essential for reproducible research outcomes. Analytical characterization via NMR spectroscopy and mass spectrometry confirms its structural integrity, a standard practice in contemporary chemical research.

From an industrial perspective, the demand for custom amino acid derivatives like this compound has surged, driven by the growing need for tailored molecular solutions in drug development. Suppliers and contract research organizations (CROs) now offer CAS 1250036-06-6 with customizable packaging and purity grades, catering to diverse research needs. This aligns with the broader trend of precision chemistry in the life sciences sector.

Environmental and safety assessments of 2-amino-3-(4-chloro-1H-pyrazol-1-yl)propanoic acid emphasize its compatibility with green chemistry principles. Unlike traditional halogenated compounds, its controlled reactivity minimizes ecological impact—a factor increasingly prioritized in sustainable research practices. This positions it favorably in regulatory reviews for laboratory and industrial use.

Emerging applications in agrochemical research have also been reported, where its structural motifs show promise in designing novel plant growth regulators. The pyrazole-amino acid hybrid architecture could potentially enhance crop protection strategies, addressing global food security challenges—a topic of immense relevance in current scientific discourse.

For researchers seeking high-quality reference standards, CAS 1250036-06-6 is available through specialized chemical catalogs with detailed certificates of analysis (CoA). Proper storage recommendations typically include temperature-controlled environments to maintain stability, reflecting best practices in chemical management.

The future trajectory of 2-amino-3-(4-chloro-1H-pyrazol-1-yl)propanoic acid research may involve exploring its enantiomeric purity effects on biological activity—a critical dimension in chiral drug development. As the scientific community continues to unravel its full potential, this compound remains a compelling subject for interdisciplinary studies bridging chemistry, biology, and materials science.